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Compound of Interest

Compound Name: Antitumor agent-39

Cat. No.: B12419181

In-Depth Technical Guide to Antitumor Agent-39

For Researchers, Scientists, and Drug Development Professionals

Abstract

Antitumor agent-39 is a potent synthetic peptide belonging to the auristatin class of
microtubule-disrupting agents. With a molecular formula of C40H69N50 and a molecular
weight of 732.01 g/mol , this pentapeptide, identified as compound 64 in U.S. Patent
US20050009751A1, exhibits significant cytotoxic activity against a range of cancer cell lines.
Its mechanism of action centers on the inhibition of tubulin polymerization, leading to cell cycle
arrest at the G2/M phase and subsequent apoptosis. This technical guide provides a
comprehensive overview of the chemical structure, properties, and synthesis of Antitumor
agent-39, along with detailed experimental protocols and an examination of its mechanism of
action.

Chemical Structure and Properties

Antitumor agent-39 is a synthetic analog of the natural product dolastatin 10. While the exact
amino acid sequence of "Antitumor agent-39" is not publicly disclosed, it is characterized as a
pentapeptide derivative of auristatin. Based on the patent information and the common
structure of related auristatin analogs like Monomethyl Auristatin E (MMAE), a probable core
structure can be inferred.
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Table 1: Physicochemical Properties of Antitumor Agent-39

Property Value Reference
Molecular Formula C40H69N50 [1]
Molecular Weight 732.01 g/mol [1]
Class Auristatin, Peptide [1]
Patent Reference U520050009751A1 [1]

(Compound 64)

Synthesis of Antitumor Agent-39

The synthesis of Antitumor agent-39, like other auristatins, is a complex multi-step process
that can be achieved through either solid-phase or solution-phase peptide synthesis. The
general approach involves the sequential coupling of protected amino acid residues.

General Synthetic Workflow

A convergent solution-phase synthesis is often employed for large-scale production of
auristatins. This involves the synthesis of peptide fragments which are then coupled to form the
final pentapeptide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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